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Cat. No.: B123165 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper handling and

disposal of 2-(Benzyloxy)-4-fluorobenzaldehyde (CAS No. 202857-89-4). Researchers,

scientists, and drug development professionals must adhere to these procedures to ensure

personal safety, protect the environment, and maintain regulatory compliance.

Immediate Safety and Handling Precautions
Before handling 2-(Benzyloxy)-4-fluorobenzaldehyde, it is imperative to consult the Safety

Data Sheet (SDS). This compound is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation. Adherence to the following personal

protective equipment (PPE) and handling protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles with side-shields are required.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Body Protection: A fully buttoned laboratory coat or other impervious clothing is necessary to

prevent skin contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b123165?utm_src=pdf-interest
https://www.benchchem.com/product/b123165?utm_src=pdf-body
https://www.benchchem.com/product/b123165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All handling of this compound must occur in a certified laboratory

chemical fume hood to avoid inhalation of dust or vapors.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Store in a well-ventilated place, in a tightly closed container, under an inert atmosphere at 2-

8°C.[1]

Physicochemical and Hazard Profile
While a complete set of experimentally determined physical properties for 2-(Benzyloxy)-4-
fluorobenzaldehyde is not readily available, the following table summarizes its known

properties. For comparative purposes, data for the related compound 4-Fluorobenzaldehyde is

also provided.

Property
2-(Benzyloxy)-4-
fluorobenzaldehyde

4-Fluorobenzaldehyde (for
comparison)

CAS Number 202857-89-4 459-57-4

Molecular Formula C₁₄H₁₁FO₂[2] C₇H₅FO

Molecular Weight 230.24 g/mol [1] 124.11 g/mol

Physical Form Solid[1] Liquid

Melting Point Data not available -10 °C

Boiling Point Data not available 181 °C at 758 mmHg

Density Data not available 1.157 g/mL at 25 °C

Flash Point Data not available 62 °C (Closed Cup)
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Step-by-Step Disposal Protocol
The disposal of 2-(Benzyloxy)-4-fluorobenzaldehyde must be managed as hazardous

chemical waste. Under no circumstances should this chemical be disposed of down the drain

or in regular waste streams.

Experimental Protocol for Spill Neutralization:

In the event of a small spill, the following procedure should be used for cleanup. For large

spills, evacuate the area and immediately contact your institution's Environmental Health and

Safety (EHS) office.

Restrict Access: Cordon off the affected area to prevent exposure.

Ensure Ventilation: Work in a well-ventilated area or a fume hood.

Absorb the Spill: For solids, carefully sweep up the material. For solutions, cover the spill

with an inert absorbent material such as vermiculite, dry sand, or earth.

Collect the Material: Carefully scoop the absorbed material or swept solids into a designated,

labeled, and sealable hazardous waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of

as hazardous waste.

Waste Disposal Procedure:

Waste Segregation: As a halogenated organic compound, 2-(Benzyloxy)-4-
fluorobenzaldehyde waste must not be mixed with non-halogenated chemical waste.

Maintain separate and clearly labeled waste streams.

Containerization: Collect waste in a designated, compatible, and properly sealed hazardous

waste container. Do not overfill the container; it is generally recommended to fill to no more

than 80% capacity.

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full

chemical name "2-(Benzyloxy)-4-fluorobenzaldehyde," and the associated hazards (e.g.,
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Irritant, Harmful).

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's EHS office or a licensed professional waste disposal service. All disposal

activities must comply with local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
(Benzyloxy)-4-fluorobenzaldehyde.
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Disposal Workflow for 2-(Benzyloxy)-4-fluorobenzaldehyde

Handling & Collection

Spill or Release?

Interim Storage

Final Disposal

2-(Benzyloxy)-4-fluorobenzaldehyde
Waste Generated

Segregate as
halogenated organic waste.

Collect in a designated,
properly labeled, and sealed
hazardous waste container.

Spill Occurs?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Absorb with inert material
3. Collect in hazardous waste container

4. Decontaminate area

Yes

Store in a cool, dry,
well-ventilated area away from

incompatible materials.

No

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service.

Arrange for professional
pick-up and disposal.

Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Benzyloxy)-4-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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